N-(3,4-dimethoxyphenyl)-2-(2-oxo-3-tosyl-2,3-dihydro-1H-imidazol-1-yl)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[3-(4-methylphenyl)sulfonyl-2-oxoimidazol-1-yl]acetamide
• InChI: InChI=1S/C20H21N3O6S/c1-14-4-7-16(8-5-14)30(26,27)23-11-10-22(20(23)25)13-19(24)21-15-6-9-17(28-2)18(12-15)29-3/h4-12H,13H2,1-3H3,(H,21,24)
• InChI Key: ODEHLIVXHHJUAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2C=CN(C2=O)CC(=O)NC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H21N3O6S
• Molecular Weight: 431.5 g/mol
• CAS No.: 941879-89-6

Description

N-(3,4-dimethoxyphenyl)-2-(2-oxo-3-tosyl-2,3-dihydro-1H-imidazol-1-yl)acetamide, commonly known as DMTA, is a synthetic organic compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. DMTA is a member of the imidazole family of compounds and is known to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of DMTA is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in various biological processes. DMTA has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase activity is thought to be responsible for DMTA's potential therapeutic effects in the treatment of Alzheimer's disease and Parkinson's disease.
Biochemical and Physiological Effects:
DMTA has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to have antibacterial and antifungal properties, and has been shown to inhibit the growth of certain cancer cells. DMTA has also been shown to have potential as a therapeutic agent for the treatment of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMTA is its potential as a therapeutic agent for the treatment of various diseases. However, there are also limitations to its use in lab experiments. DMTA is a synthetic compound, and its effects on biological systems may not be fully understood. Additionally, the synthesis of DMTA is a multi-step process that requires careful attention to detail to obtain a high yield of the final product.

Future Directions

For the study of DMTA include the development of new synthetic methods, investigation of its potential as a therapeutic agent, and further study of its biochemical and physiological effects.

Synthesis Methods

The synthesis of DMTA involves the reaction of 3,4-dimethoxyaniline with 2-oxo-3-tosyl-2,3-dihydro-1H-imidazole in the presence of acetic anhydride and pyridine. The resulting product is then treated with acetic acid to obtain DMTA. The synthesis of DMTA is a multi-step process and requires careful attention to detail to obtain a high yield of the final product.

Scientific Research Applications

DMTA has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including antitumor, antibacterial, and antifungal properties. DMTA has also been shown to have potential as a therapeutic agent for the treatment of Alzheimer's disease and Parkinson's disease.